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Compound of Interest

Compound Name: Amino-PEG23-amine

Cat. No.: B8104204

For researchers, scientists, and drug development professionals, understanding the safety
profile and handling requirements of specialized reagents is paramount. This guide provides an
in-depth overview of Amino-PEG23-amine, a bifunctional crosslinker increasingly utilized in
bioconjugation, drug delivery systems, and for the development of PROTACSs (Proteolysis
Targeting Chimeras).

Section 1: Chemical and Physical Properties

Amino-PEG23-amine, also known by its systematic name 1,71-diamino-
3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69-tricosaocoxaheptacontan-
71-amine, is a hydrophilic, monodisperse polyethylene glycol (PEG) linker with terminal primary
amine groups. These reactive amines allow for the conjugation of various molecules.
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Property Value Reference
Molecular Formula C48H100N2023 [1]
Molecular Weight 1073.3 g/mol [1][2]
CAS Number 24991-53-5 [3][4]
Appearance Colorless oil to white solid
Purity Typically >95%
Soluble in Methanol (MeOH),
Dichloromethane (DCM),
Solubility Dimethylformamide (DMF),

and Dimethyl Sulfoxide
(DMSO0)

Storage Conditions

Store at -20°C in a dry, dark

place.

Shipped at ambient

temperature.

Section 2: Safety Data and Hazard Information

While a specific comprehensive hazard classification for Amino-PEG23-amine is not readily

available, data from safety data sheets for similar amino-PEG compounds indicate that it

should be handled with care in a laboratory setting. The primary hazards are associated with

contact with skin and eyes.

Hazard Identification

Precautionary Measures

Skin Contact

May cause skin irritation.

Eye Contact

May cause serious eye irritation.

Inhalation

Avoid breathing dust, fumes, gas, mist, vapors,

or spray.

Ingestion

May be harmful if swallowed.
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Section 3: Handling Precautions and Personal
Protective Equipment

Adherence to proper laboratory safety protocols is essential when working with Amino-PEG23-
amine.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

PPE Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(Us).

Wear impervious, chemical-resistant gloves
Skin Protection (e.g., nitrile) and a lab coat. Gloves must be

inspected prior to use.

) ) If exposure limits are exceeded or irritation is
Respiratory Protection ] )
experienced, use a full-face respirator.

General Hygiene:
» Wash hands thoroughly after handling.
e Do not eat, drink, or smoke when using this product.

o Handle in accordance with good industrial hygiene and safety practices.

Section 4: First Aid Measures

In case of accidental exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

Inhalation
attention. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or
inhaled.
Immediately take off contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

doctor.

) Rinse mouth with water. Do NOT induce
Ingestion . i i i i
vomiting. Seek immediate medical attention.

Section 5: Fire Fighting and Accidental Release

Measures
Fire Fighting:

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
Accidental Release:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation and contact with skin and eyes.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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o Containment and Cleanup: Collect spillage and arrange for disposal. Keep in suitable, closed
containers for disposal.

Section 6: Experimental Protocol - General
Procedure for Bioconjugation

Amino-PEG23-amine is frequently used as a linker to conjugate molecules, such as proteins
or peptides, to other molecules or surfaces. The following is a general protocol for coupling a
carboxylic acid-containing molecule to Amino-PEG23-amine using a carbodiimide crosslinker
like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Materials:

Amino-PEG23-amine

o Carboxylic acid-containing molecule

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e N-hydroxysuccinimide (NHS) or sulfo-NHS

o Activation Buffer (e.g., MES buffer, pH 4.5-6.0)

e Coupling Buffer (e.g., PBS or HEPES buffer, pH 7.2-8.0)
e Quenching solution (e.g., hydroxylamine or Tris buffer)

e Dry, water-miscible solvent (e.g., DMF or DMSO)
Procedure:

o Preparation of Reagents:

o Equilibrate all reagents to room temperature before use.

o Prepare a stock solution of the carboxylic acid-containing molecule in a dry, water-miscible
solvent like DMF or DMSO.
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o Prepare a stock solution of Amino-PEG23-amine in the Coupling Buffer.

» Activation of Carboxylic Acid:
o Dissolve the carboxylic acid-containing molecule in the Activation Buffer.

o Add EDC and NHS (or sulfo-NHS) to the solution. A typical molar ratio is 1:1.2:1.2
(Carboxylic acid:EDC:NHS).

o Allow the reaction to proceed for 15-30 minutes at room temperature to form a stable NHS
ester.

e Conjugation to Amino-PEG23-amine:

o Add the activated NHS ester solution to the Amino-PEG23-amine solution in the Coupling
Buffer.

o The reaction mixture is typically stirred for 2 to 24 hours at room temperature or 4°C. The
progress of the reaction can be monitored by techniques like LC-MS or TLC.

e Quenching the Reaction:

o Add a quenching solution, such as hydroxylamine or Tris buffer, to the reaction mixture to
stop the reaction and hydrolyze any unreacted NHS esters.

o Purification:

o The final conjugate can be purified using standard techniques such as dialysis, size
exclusion chromatography, or HPLC.

Section 7: Signaling Pathways and Experimental
Workflows

The following diagrams illustrate the general workflow for handling Amino-PEG23-amine
safely and a simplified representation of its use in bioconjugation.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8104204?utm_src=pdf-body
https://www.benchchem.com/product/b8104204?utm_src=pdf-body
https://www.benchchem.com/product/b8104204?utm_src=pdf-body
https://www.benchchem.com/product/b8104204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receiving & Storage

Receive Shipment

:

Inspect Container

:

Store at -20°C
in a dry, dark place

Preparation

Equilibrate to
Room Temperature

:

Weigh in Fume Hood

:

Dissolve in
Appropriate Solvent

Readtion

Set up Reaction
in Fume Hood

:

Monitor Reaction

:

Quench Reaction

Cleanup & Disposal

Purify Product Clean Glassware

:

Dispose of Waste
(Follow Regulations)
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Molecule A EDC / NHS Activated NHS Ester
(with -COOH) Activation of Molecule A
Amino-PEG23-amine

Click to download full resolution via product page

Molecule A - PEG - Amine
Conjugate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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